Cas no 26527-36-6 (5-Methyl-1-(4-thio-β-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione)
26527-36-6 structure
Product Name:5-Methyl-1-(4-thio-β-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
CAS No:26527-36-6
MF:C10H14N2O5S
MW:274.293561458588
CID:6969757
PubChem ID:482498
Update Time:2025-08-13
5-Methyl-1-(4-thio-β-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties
Names and Identifiers
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- 5-Methyl-1-(4-thio-
- 26527-36-6
- CHEMBL68159
- A-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
- 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione
- 5-Methyl-1-(4-thio-beta-D-arabinofuranosyl) uracil
- SCHEMBL8967421
- 5-Methyl-1-(4-thio-β-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
-
- Inchi: 1S/C10H14N2O5S/c1-4-2-12(10(17)11-8(4)16)9-7(15)6(14)5(3-13)18-9/h2,5-7,9,13-15H,3H2,1H3,(H,11,16,17)/t5-,6-,7+,9-/m1/s1
- InChI Key: CKHFVQVATAWGSH-JAGXHNFQSA-N
- SMILES: S1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(NC(C(C)=C1)=O)=O)O)O
Computed Properties
- Exact Mass: 274.06234272Da
- Monoisotopic Mass: 274.06234272Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 135Ų
5-Methyl-1-(4-thio-β-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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